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Compound of Interest

Compound Name: 1,9-Dibromononane-D18

Cat. No.: B12395275 Get Quote

Technical Guide: 1,9-Dibromononane-D18
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,9-Dibromononane-D18, a

deuterated isotopologue of 1,9-Dibromononane. Due to the limited availability of specific

experimental data for the deuterated form, this document also includes relevant information on

the non-deuterated compound to provide a broader context for its potential applications and

characteristics.

Core Compound Identification
1,9-Dibromononane-D18 is a stable isotope-labeled version of 1,9-Dibromononane where 18

hydrogen atoms have been replaced by deuterium.

Identifier Value

CAS Number 150017-89-3[1]

Molecular Formula C9D18Br2[1]

Physicochemical Properties
Quantitative data for 1,9-Dibromononane-D18 is not readily available in the public domain.

The following table summarizes the known physicochemical properties of the non-deuterated
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form, 1,9-Dibromononane. These values provide a close approximation for the deuterated

compound.

Property Value Source

Molecular Weight 286.05 g/mol [2][3]

Density 1.407 g/mL at 25 °C [3]

Boiling Point 285-288 °C [3]

Melting Point -2 °C [3]

Refractive Index n20/D 1.496 [3]

Flash Point >230 °F [3]

Applications in Research and Development
Deuterated compounds like 1,9-Dibromononane-D18 are valuable tools in scientific research,

primarily utilized for:

Tracer Studies: In metabolic studies, the deuterium labeling allows for the tracking of the

molecule and its metabolites within a biological system.

Kinetic Isotope Effect Studies: The difference in mass between hydrogen and deuterium can

affect the rate of chemical reactions. Studying these kinetic isotope effects can provide

insights into reaction mechanisms.

Internal Standards: In quantitative analysis using mass spectrometry, deuterated compounds

are often used as internal standards due to their similar chemical behavior to the non-

deuterated analyte but distinct mass.

The non-deuterated form, 1,9-Dibromononane, is primarily used as a chemical intermediate in

organic synthesis.[3][4] One notable application is in the synthesis of the carbamate nerve

agent EA-4056.[5]

Experimental Protocols
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While specific experimental protocols for 1,9-Dibromononane-D18 are not widely published,

the following section details a general synthesis protocol for its non-deuterated counterpart,

1,9-Dibromononane. This protocol can likely be adapted for the synthesis of the deuterated

compound by using a deuterated starting material.

Synthesis of 1,9-Dibromononane
This protocol describes the synthesis of 1,9-Dibromononane from 1,9-nonanediol.

Materials:

1,9-nonanediol

Carbon tetrabromide (CBr4)

Sodium bromide (NaBr)

Copper catalyst

Anhydrous Dimethylformamide (DMF)

Ether (Et2O)

Water (H2O)

Saturated aqueous Na2S2O3 solution

Brine

Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

To an oven-dried reaction vial equipped with a stir bar, add the copper catalyst (0.01 equiv),

1,9-nonanediol (1.0 equiv), carbon tetrabromide (2.0 equiv), and sodium bromide (2.0 equiv).

[4]

Cap the vial and purge with a stream of nitrogen.[4]
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Add anhydrous DMF via syringe.[4]

Stir the reaction mixture under a purple LED (394 nm) for 24 hours.[4]

After 24 hours, pour the mixture into a separatory funnel containing Et2O and H2O.[4]

Separate the layers and extract the aqueous layer with Et2O.[4]

Combine the organic layers and wash with saturated Na2S2O3 solution and brine.[4]

Dry the organic layer over Na2SO4 and concentrate in vacuo.[4]

Purify the residue by chromatography (100% hexanes) to yield 1,9-Dibromononane.[4]

Visualizations
Synthesis Workflow for 1,9-Dibromononane
The following diagram illustrates the key steps in the synthesis of 1,9-Dibromononane.

1,9-nonanediol, CBr4, NaBr, Cu catalyst
Stir in anhydrous DMF

under purple LED (394 nm)
for 24 hours

Quench with Et2O and H2O Extract with Et2O Wash with Na2S2O3 and brine Dry over Na2SO4 Purify by chromatography 1,9-Dibromononane

Click to download full resolution via product page

Synthesis of 1,9-Dibromononane Workflow

Conceptual Applications of 1,9-Dibromononane-D18
This diagram illustrates the potential research applications of deuterated 1,9-Dibromononane.
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Potential Research Applications of 1,9-Dibromononane-D18

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12395275#1-9-dibromononane-d18-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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